![molecular formula C12H13BrN2S B2609440 5-(4-bromophenyl)-1-ethyl-2-(methylthio)-1H-imidazole CAS No. 1207005-49-9](/img/structure/B2609440.png)
5-(4-bromophenyl)-1-ethyl-2-(methylthio)-1H-imidazole
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Description
5-(4-bromophenyl)-1-ethyl-2-(methylthio)-1H-imidazole is a useful research compound. Its molecular formula is C12H13BrN2S and its molecular weight is 297.21. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis
A study by Vekariya et al. (2017) explored the microwave-assisted green synthesis of imidazo[2,1-b]thiazole derivatives, closely related to the chemical structure of interest. These derivatives were synthesized using a biodegradable and green reaction medium, indicating a potential environmentally friendly method for the synthesis of similar compounds (Vekariya et al., 2017).
Radical Cyclisation Applications
Allin et al. (2005) demonstrated the use of 2-(2-Bromophenyl)ethyl groups, similar to 5-(4-bromophenyl)-1-ethyl-2-(methylthio)-1H-imidazole, in radical cyclisation reactions for synthesizing tri- and tetra-cyclic heterocycles. This process involves alkylating azoles for the synthesis of radical precursors, indicating its utility in creating complex organic structures (Allin et al., 2005).
Photochromic and Magnetic Behavior in Cobalt(II) Complexes
Cao et al. (2015) synthesized multifunctional mononuclear bisthienylethene-cobalt(II) complexes using a compound structurally similar to this compound. These complexes displayed unique photochromic behavior and slow magnetic relaxation, suggesting potential applications in materials science and magnetic storage technologies (Cao et al., 2015).
Properties
IUPAC Name |
5-(4-bromophenyl)-1-ethyl-2-methylsulfanylimidazole |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C12H13BrN2S/c1-3-15-11(8-14-12(15)16-2)9-4-6-10(13)7-5-9/h4-8H,3H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKEORWIBMIWQQG-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CN=C1SC)C2=CC=C(C=C2)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.22 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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